11-Hydroxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1(12),2(9),4,10,13(17)-pentaene-16,18-dione

• CAS No.: 32215-02-4
• Product Name: 11-Hydroxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1(12),2(9),4,10,13(17)-pentaene-16,18-dione
• Molecular Formula: C16H10O6
• Molecular Weight: 298.25 g/mol
• IUPAC Name: (3S,7R)-11-hydroxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1(12),2(9),4,10,13(17)-pentaene-16,18-dione
• Standard InChI: InChI=1S/C16H10O6/c17-8-2-1-6-11-9(18)5-10-13(7-3-4-20-16(7)21-10)14(11)22-15(19)12(6)8/h3-5,7,16,18H,1-2H2/t7-,16+/m0/s1
• Standard InChIKey: NRCXNPKDOMYPPJ-HYORBCNSSA-N
• Isomeric SMILES: C1CC(=O)C2=C1C3=C(C4=C(C=C3O)O[C@@H]5[C@H]4C=CO5)OC2=O
• SMILES: C1CC(=O)C2=C1C3=C(C4=C(C=C3O)OC5C4C=CO5)OC2=O
• Canonical SMILES: C1CC(=O)C2=C1C3=C(C4=C(C=C3O)OC5C4C=CO5)OC2=O
• Melting Point: 320°C
• Physical Description: Solid
• Description: Aflatoxin P1 belongs to the class of organic compounds known as angular furanocoumarins. These are furanocoumarins, with a structure characterized by a furan ring angularly fused to a coumarin. Aflatoxin P1 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, aflatoxin P1 is primarily located in the cytoplasm.
• Synonyms: (6aR,9aS)-2,3,6a,9a-Tetrahydro-4-hydroxycyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• Reference: Wong, Z., et al., Toxicol. Appl. Pharmacol., 55, 115
• PubChem Compound: 5484726
• Last Modified: Nov 11 2021